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Compound of Interest

Compound Name: F-14329

Cat. No.: B3025919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

It has come to our attention that information is being sought regarding the use of F-14329 in

animal models. It is crucial to clarify that F-14329, also known as Tolypocladenol B, is a

research chemical and is explicitly not intended for human or veterinary use.

F-14329 is a tetramic acid fungal metabolite identified as a metal chelator.[1] Commercially

available sources of this compound, such as Cayman Chemical, issue a clear warning that the

product is not for human or veterinary applications.[1] This warning underscores that the

compound has not undergone the necessary toxicological and pharmacological testing for safe

use in living organisms.

Key Information about F-14329 (Tolypocladenol B):

Methodological & Application

Check Availability & Pricing
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Parameter Description Reference

Chemical Name

(3Z,5S)-3-[(2S,4S,6E)-1-

hydroxy-2,4-dimethyl-6-octen-

1-ylidene]-5-[(S)-hydroxy(4-

hydroxyphenyl)methyl]-2,4-

pyrrolidinedione

[1]

Synonym Tolypocladenol B [1]

CAS Number 942195-19-9 [1]

Molecular Formula C₂₁H₂₇NO₅

Molecular Weight 373.4 g/mol

Source
Fungal metabolite from

Chaunopycnis sp.

Known Activity

Metal chelator (iron, copper,

magnesium, zinc, and

aluminum ions)

Inappropriate Use in Animal Models
Given the explicit warning against veterinary use, providing detailed application notes and

protocols for the use of F-14329 in animal models would be irresponsible and could lead to

unsafe research practices. The absence of preclinical safety and efficacy data means that any

in vivo experiments would be highly speculative and could cause unnecessary harm to

research animals, in violation of ethical guidelines for animal welfare.

Logical Relationship: Safety and Research Application
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Caption: Logical flow from chemical identity to research application status.
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Recommendations for Researchers
Researchers interested in the biological activity of F-14329 should confine their studies to in

vitro assays, such as cell-free metal chelation experiments, as described in the existing

literature. Any consideration for in vivo studies would first require extensive investigation into

the compound's mechanism of action, pharmacokinetics, and toxicology, which is not currently

available in the public domain.

It is essential for all research professionals to adhere to safety warnings and ethical guidelines

when working with research chemicals. The "Not for human or veterinary use" warning should

be strictly observed to ensure the integrity of scientific research and the welfare of laboratory

animals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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